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Compound of Interest

Compound Name: PNU-177864 hydrochloride

Cat. No.: B3028249

This guide provides critical safety and logistical information for the proper disposal of PNU-
177864 hydrochloride, a selective dopamine D3 receptor antagonist used in laboratory
research.[1] Adherence to these procedures is essential to ensure the safety of laboratory
personnel and to maintain compliance with environmental regulations. This document is
intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for PNU-177864 hydrochloride is presented in the
table below. This information is critical for the safe handling and disposal of the compound.

Property Value

Molecular Weight 438.89 g/mol

Molecular Formula C18H21F3N203S.HCI

Purity >98%

Solubility Soluble to 20 mM in water and to 100 mM in
DMSO

Storage Desiccate at room temperature

CAS Number 1783978-03-9
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(Data sourced from multiple suppliers and may vary by batch. Refer to the Certificate of
Analysis for batch-specific data.)[2]

Disposal Workflow

The following diagram outlines the decision-making process and procedural steps for the
proper disposal of PNU-177864 hydrochloride.
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PNU-177864 Hydrochloride Disposal Protocol

Start: PNU-177864 Hydrochloride Waste Generated

Assess Waste Type
(Pure compound, solution, contaminated material)

Solid Lab Waste

Contaminated Labware

Pure/Expired Compound Aqueous/DMSO Solution (Gloves, vials, etc.)

Package in a sealed, labeled, compatible container Package in a sealed, labeled, compatible, leak-proof container Double-bag in labeled hazardous waste bags

Arrange for pickup by
Environmental Health & Safety (EHS)

Dispose via licensed chemical incineration facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for PNU-177864 hydrochloride.
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Step-by-Step Disposal Procedures

While a specific Safety Data Sheet (SDS) for PNU-177864 hydrochloride was not located, the
following procedures are based on general best practices for the disposal of research-grade
chemicals and hazardous drug waste.

Personal Protective Equipment (PPE)

Before handling PNU-177864 hydrochloride for disposal, ensure you are wearing appropriate
PPE:

o Safety glasses or goggles
o Chemical-resistant gloves

o Laboratory coat

Waste Segregation and Collection

Proper segregation of chemical waste is crucial.
e Solid Waste:

o Collect unadulterated or expired PNU-177864 hydrochloride powder in a dedicated,
sealed, and clearly labeled waste container.

o The container must be compatible with the chemical. A high-density polyethylene (HDPE)
container is a suitable option.

o Do not mix with other chemical waste unless compatibility has been confirmed.
e Liquid Waste:

o Collect solutions of PNU-177864 hydrochloride in a dedicated, sealed, and leak-proof
container.

o Label the container with the full chemical name, concentration, and solvent (e.g., "PNU-
177864 hydrochloride in DMSO").
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o Do not overfill containers; leave at least 10% headspace to allow for expansion.

e Contaminated Materials:

o Items such as gloves, weighing papers, pipette tips, and vials that are contaminated with
PNU-177864 hydrochloride should be considered hazardous waste.

o Collect these materials in a designated, labeled hazardous waste bag or container.

Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The full chemical name: "PNU-177864 hydrochloride"
e The words "Hazardous Waste"

o The primary hazards associated with the compound (if known, otherwise list as
"Precautionary Hazard - Research Compound")

e The date the waste was first added to the container

» The name of the principal investigator or laboratory contact

Storage of Waste

Store waste containers in a designated, secure area away from general laboratory traffic. The
storage area should be:

o Well-ventilated
o Away from heat sources or direct sunlight

e |n a secondary containment bin to prevent spills

Final Disposal

The recommended method for the final disposal of PNU-177864 hydrochloride and
associated waste is through a licensed chemical waste disposal company.[3]
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« Incineration: The material should be disposed of by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[3]

e Do Not:
o Dispose of down the drain.[3]
o Mix with general trash.
o Contaminate water, foodstuffs, or feed.[3]

Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office. They will ensure that the waste is transported and disposed of
in accordance with all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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